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Compound of Interest

Compound Name: 4-Quinazolinol, 3-oxide
CAS No.: 5319-71-1
Cat. No.: B12121712
Get Quote
. J

Introduction & Scientific Rationale
The Target Scaffold

4-Quinazolinol, 3-oxide exists in tautomeric equilibrium with 3-hydroxyquinazolin-4(3H)-one.
In solution, the keto-form (3-hydroxyquinazolin-4-one) typically predominates. This scaffold is a
"privileged structure” in drug discovery, serving as a core for inhibitors of EGFR tyrosine kinase
and various folate-dependent enzymes.

The Microwave Advantage

Conventional synthesis of 3-hydroxyquinazolinones involves the thermal condensation of
anthranilic acid derivatives with hydroxylamine followed by cyclization with orthoesters. This
traditional route suffers from:

e Long reaction times: Often 6—24 hours under reflux.
e Thermal degradation: Prolonged heating can cleave the labile N-O bond.

e Poor Atom Economy: Multiple isolation steps reduce overall yield.
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Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations via dielectric
heating. The direct coupling of microwave energy with polar intermediates (specifically the
zwitterionic transition states formed during ring closure) accelerates the reaction rate by orders
of magnitude (Arrhenius rate enhancement). This protocol utilizes a one-pot, two-stage
microwave sequence to maximize yield and purity while minimizing N-O bond cleavage.

Reaction Mechanism & Pathway[1]

The synthesis proceeds through the formation of an anthranilohydroxamic acid intermediate,
followed by cyclization with an orthoester.

Mechanistic Steps:

e Nucleophilic Attack: Hydroxylamine attacks the carbonyl of Isatoic Anhydride (or Anthranilic
acid ester), releasing CO2 and forming 2-amino-N-hydroxybenzamide.

o Condensation: The amino group condenses with the orthoester (e.qg., triethyl orthoformate) to
form an imidate intermediate.

e Cyclization: Intramolecular nucleophilic attack of the hydroxamic acid oxygen (or nitrogen)
onto the imidate carbon closes the pyrimidine ring.

o Elimination: Loss of alcohol yields the final 3-hydroxyquinazolin-4(3H)-one.

Product:
3-Hydroxyquinazolin-4(3H)-one
(4-Quinazolinol, 3-oxide)

Cyclization
Imidate & Elimination
Intermediate

MW Step 1 MW Step 2
Isatoic Anhydride Nu- Attack & Decarboxylation Intermediate: Condensation
+ Hydroxylamine 2-Amino-N-hydroxybenzamide L

+ Triethyl Orthoformate
(H+ Catalyst)

Click to download full resolution via product page

Caption: Mechanistic pathway for the microwave-assisted synthesis of 3-hydroxyquinazolin-
4(3H)-one via isatoic anhydride ring opening and subsequent cyclization.

Experimental Protocol
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Materials & Equipment[2][3][4][5]

e Microwave Reactor: Monomode reactor (e.g., CEM Discover or Anton Paar Monowave) is
preferred for precise temperature control.

e Vessels: 10 mL or 35 mL pressure-rated glass vials with silicone/PTFE septa.

¢ Reagents:

o

Isatoic Anhydride (CAS: 118-48-9) - Limiting Reagent

[¢]

Hydroxylamine Hydrochloride (NH20H][1][2]-HCI)

[¢]

Triethyl Orthoformate (TEOF) - Cyclizing Agent & Solvent

[e]

Pyridine or Triethylamine (Base)

o

p-Toluenesulfonic acid (p-TSA) - Catalyst

[¢]

Ethanol (EtOH) - Solvent for Step 1

Step-by-Step Methodology
Stage 1: Formation of Anthranilohydroxamic Acid

e Charge: In a 10 mL microwave vial, add Isatoic Anhydride (1.0 mmol, 163 mg) and
Hydroxylamine Hydrochloride (1.2 mmol, 83 mg).

e Solvent: Add Ethanol (3 mL) and Pyridine (1.2 mmol, 95 pL).
o Seal & Mix: Cap the vial and vortex for 30 seconds to ensure a homogeneous suspension.
e Irradiation (Step 1):

o Temp: 80 °C

o Time: 5 minutes

o Power: Dynamic (Max 150 W)
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o Stirring: High
o Note: CO:z evolution will occur.[3] Ensure the vessel is pressure-rated.

o Vent: Carefully vent the vessel to release CO:z pressure after cooling to 50 °C.

Stage 2: Cyclization to 4-Quinazolinol, 3-oxide

e Add Reagents: To the same reaction vial (containing the intermediate), add Triethyl
Orthoformate (3.0 mL) and a catalytic amount of p-TSA (10 mg).

e Irradiation (Step 2):
o Temp: 120 °C
o Time: 8-10 minutes
o Power: Dynamic (Max 200 W)

e Cooling: Use compressed air cooling to rapidly bring the temperature to < 40 °C. This
"guenching" prevents thermal degradation of the N-oxide.

Work-up & Purification[4]

» Precipitation: Pour the reaction mixture into ice-cold water (20 mL). The product typically
precipitates as a white or off-white solid.

« Filtration: Collect the solid by vacuum filtration.

e Washing: Wash the filter cake with cold water (2 x 5 mL) followed by cold diethyl ether (1 x 5
mL) to remove unreacted orthoester.

» Recrystallization: Recrystallize from Ethanol/Water (9:1) if necessary to achieve >98% purity.

Optimization & Data Summary

The following parameters were optimized to maximize yield while minimizing the formation of
the "deoxy" byproduct (Quinazolin-4(3H)-one).
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Parameter Condition Tested Observation Recommendation

Poor solubility, slow )
Solvent (Step 1) Water ] Ethanol (Optimal)
reaction

High boiling point, i
Solvent (Step 1) DMF - Avoid
difficult work-up

Temperature (Step 2) 100 °C Incomplete cyclization 120 °C

Degradation of N-OH )
Temperature (Step 2) 150 °C ] Avoid >130 °C
bond (darkening)

_ ) No yield improvement )
Time 20 min ) 8—-10 min
vs 10 min

Slow reaction (>30 -
Catalyst None in) p-TSA or Silica
min

Characterization & Validation

Compound: 3-Hydroxyquinazolin-4(3H)-one (4-Quinazolinol, 3-oxide) Appearance: White
crystalline solid. Melting Point: 238—240 °C (Lit. 239 °C).

Spectroscopic Data
e 1HNMR (DMSO-ds, 400 MH2):

o 0 12.35 (s, 1H, N-OH) — Diagnostic peak for N-hydroxy/oxide.

o 0 8.45 (s, 1H, H-2) — Characteristic singlet for the quinazoline ring proton.

o §8.15 (dd, 1H, H-5), 7.82 (td, 1H, H-7), 7.70 (d, 1H, H-8), 7.55 (td, 1H, H-6).
e IR (KBr, cm™2):

o 3100-2800 (broad, O-H stretch).

o 1680 (C=0 stretch, amide).
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o 1605 (C=N stretch).

o 940 (N-O stretch) — Confirms the 3-oxide structure.

e Mass Spectrometry (ESI+):

o [M+H]* calculated for CsHeN202: 163.05; Found: 163.10.

o Fragment at m/z 147 [M+H - O]* indicates loss of oxygen, confirming N-oxide.

Troubleshooting Guide

Issue Probable Cause Solution
) Ensure COz2 evolution stops
_ Incomplete Step 1 (Isatoic
Low Yield before Step 2. Increase Step 1

anhydride remaining)

time to 8 min.

Dark Product

Thermal decomposition of N-O
bond

Reduce Step 2 temperature to
110 °C; ensure efficient cooling

post-reaction.

Product is Oily

Residual solvent/Orthoester

Triturate the oil with cold
diethyl ether/hexane to induce

crystallization.

Deoxygenated Product

Overheating or Reducing

conditions

Avoid using metallic stir bars if
possible (use PTFE coated);
do not exceed 130 °C.

Workflow Diagram
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STEP 1: Ring Opening
Isatoic Anhydride + NH20H
Solvent: EtOH, Base: Pyridine
MW: 80°C, 5 min

ent CO2

STEP 2: Cyclization

Add Triethyl Orthoformate + p-TSA
(One-Pot Addition)
MW: 120°C, 10 min

ool to RT

Quench & Work-up
Pour into Ice Water
Precipitate Solid

Filter & Dry

Validation
NMR (N-OH peak)
IR (N-O band)
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Caption: Operational workflow for the one-pot microwave synthesis of 4-Quinazolinol, 3-

oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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